Cas no 941901-91-3 (4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide)

4-(3-Chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide is a synthetic small molecule featuring a piperazine-carboxamide scaffold with a 3-chlorophenyl and 1-ethylindole substitution. This compound exhibits potential as a biologically active intermediate, particularly in medicinal chemistry research, due to its structural resemblance to pharmacologically relevant piperazine derivatives. The presence of the chlorophenyl and ethylindole moieties enhances its binding affinity to certain receptor targets, making it useful for exploratory studies in neuropharmacology or oncology. Its well-defined synthetic route allows for high purity and scalability, supporting consistent research applications. The compound's stability under standard laboratory conditions further facilitates its utility in experimental settings.
4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide structure
941901-91-3 structure
Product Name:4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide
CAS No:941901-91-3
MF:C21H23ClN4O
MW:382.886523485184
CID:5505925
Update Time:2025-05-26

4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(3-chlorophenyl)-N-(1-ethylindol-3-yl)piperazine-1-carboxamide
    • 4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide
    • Inchi: 1S/C21H23ClN4O/c1-2-24-15-19(18-8-3-4-9-20(18)24)23-21(27)26-12-10-25(11-13-26)17-7-5-6-16(22)14-17/h3-9,14-15H,2,10-13H2,1H3,(H,23,27)
    • InChI Key: MMCUDWKVFUTYIE-UHFFFAOYSA-N
    • SMILES: N1(C(NC2C3=C(N(CC)C=2)C=CC=C3)=O)CCN(C2=CC=CC(Cl)=C2)CC1

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4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide Related Literature

Additional information on 4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide

Recent Advances in the Study of 4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide (CAS: 941901-91-3)

The compound 4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide (CAS: 941901-91-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Researchers have synthesized and characterized 4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide, demonstrating its high affinity for certain receptor targets. The compound's unique structural features, including the indole and piperazine moieties, contribute to its selective binding and functional activity.

In vitro and in vivo studies have shown promising results regarding the compound's efficacy in modulating disease-relevant pathways. For instance, preclinical models have indicated its potential in addressing neurological disorders and certain types of cancer. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has also been investigated, providing valuable insights for further development.

One of the key challenges in the development of 4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide is optimizing its selectivity and minimizing off-target effects. Recent advancements in structure-activity relationship (SAR) studies have enabled researchers to design derivatives with improved pharmacological profiles. These efforts are crucial for translating the compound's potential into viable therapeutic agents.

In conclusion, 4-(3-chlorophenyl)-N-(1-ethyl-1H-indol-3-yl)piperazine-1-carboxamide represents a promising candidate for further investigation in the field of medicinal chemistry. Ongoing research is expected to shed more light on its mechanisms of action and therapeutic potential, paving the way for future clinical applications. This briefing underscores the importance of continued exploration and collaboration in advancing our understanding of this compound and its derivatives.

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